Epitizide

• CAS: 96783-08-3
• Molecular Formula: C10H11ClF3N3O4S3
• Molecular Weight: 425.9 g/mol
• InChI: InChI=1S/C10H11ClF3N3O4S3/c11-5-1-6-8(2-7(5)23(15,18)19)24(20,21)17-9(16-6)3-22-4-10(12,13)14/h1-2,9,16-17H,3-4H2,(H2,15,18,19)
• InChIKey: RINBGYCKMGDWPY-UHFFFAOYSA-N

Epitizide (CAS 1764-85-8) Procurement Guide: Thiazide Diuretic for Potassium-Sparing Combination Therapies

Epitizide (also known as Epithiazide, CAS 1764-85-8) is a benzothiadiazine thiazide diuretic that inhibits the sodium-chloride cotransporter (NCC) in the distal convoluted tubule [1]. This mechanism promotes natriuresis and diuresis, thereby reducing blood pressure and relieving edema [2]. Epitizide is exclusively formulated in fixed-dose combinations with potassium-sparing agents, most notably triamterene, to mitigate the risk of hypokalemia [3]. Its unique structural features, including a trifluoroethylthio-methyl side chain, distinguish it from prototypical thiazides and underpin its distinct pharmacological and clinical positioning [4].

Low-ceiling thiazide diuretic for NCC inhibition studies and renal transporter research

Fixed-dose combination reference (with Triamterene) for potassium-sparing co-formulation research

Differentiated thermal and binding profile supports comparator studies against Hydrochlorothiazide

• [1] DrugBank. (n.d.). Epitizide (DB13989). View Source
• [2] KEGG DRUG. (n.d.). Epithiazide (D04033). View Source
• [3] World Health Organization. (n.d.). ATC code C03EA03: Epitizide and potassium-sparing agents. View Source
• [4] CAS Common Chemistry. (n.d.). Epitizide (1764-85-8). View Source

Why Epitizide Cannot Be Directly Substituted with Hydrochlorothiazide or Other Generic Thiazides

Generic substitution within the thiazide class is not pharmacokinetically or pharmacodynamically equivalent due to Epitizide's unique molecular structure and its commercial exclusivity in potassium-sparing combinations. Epitizide possesses a distinct trifluoroethylthio-methyl moiety that confers a different NCC binding profile compared to the prototypical thiazide, hydrochlorothiazide (HCTZ) [1]. Furthermore, Epitizide is not available as a standalone monotherapy; it is exclusively formulated in fixed-dose combinations with triamterene (e.g., 50 mg triamterene / 4 mg Epitizide) [2]. Therefore, substituting Epitizide with a generic HCTZ tablet would disrupt the carefully balanced electrolyte-sparing design of the regimen, potentially leading to either suboptimal diuresis or unmanaged hypokalemia [3]. This fixed-dose combination strategy is codified in its unique ATC code (C03EA03), underscoring that Epitizide's clinical utility is inseparable from its co-formulated partner [4].

Target

Epitizide: Stronger NCC binding, lower melting point, exclusive combination product availability

Hydrochlorothiazide: Weaker binding, higher thermal stability, available as monotherapy

Affinity and physicochemical differences may lead to divergent renal handling and formulation behavior; direct substitution without validation may alter diuretic response.

Renal Context

Epitizide: Contraindicated at GFR <30 mL/min in renal impairment models

Hydrochlorothiazide: Dose adjustment possible at GFR <30 mL/min

Renal handling threshold differs significantly; compound selection in CKD-related studies must consider model-specific GFR endpoints.

• [1] Thesis Print. (n.d.). Identifying Potent Hydrochlorothiazide Analogues for Hypertension via Molecular Docking. View Source
• [2] Medikamio. (n.d.). Triamtereen/Epitizide 50/4 mg capsules. View Source
• [3] Info Patient. (n.d.). Arzneimittel der ATC-Gruppe C03EA03 Epitizid und Kalium sparende Mittel. View Source
• [4] DrugCentral. (2023). Epitizide (ATC: C03EA03). View Source

Quantitative Differentiation Evidence for Epitizide: Binding Affinity, Pharmacokinetics, and Clinical Efficacy

Enhanced NCC Binding Affinity of Epitizide Compared to Hydrochlorothiazide (HCTZ)

A molecular docking study comparing Epitizide with its prototypical class analog, Hydrochlorothiazide (HCTZ), demonstrated that Epitizide exhibits stronger binding affinity to the sodium-chloride cotransporter (NCC) [1]. This suggests Epitizide may achieve more potent target engagement.

Renal Dosing Threshold

Cross-study comparable

Contraindicated vs. Dose-adjusted

GFR <30 mL/min endpoint context may guide compound selection in renal impairment models

Epitizide contraindicated; HCTZ 12.5 mg initial possible at same eGFR threshold

Evidence Dimension	Binding affinity to NCC
Target Compound Data	Stronger binding affinity than HCTZ
Comparator Or Baseline	Hydrochlorothiazide (HCTZ)
Quantified Difference	Qualitatively stronger (exact values not provided)
Conditions	In silico molecular docking simulation

Why This Matters

For researchers investigating NCC pharmacology or developing targeted hypertension therapies, Epitizide offers a chemically distinct, high-affinity probe that may provide mechanistic insights not attainable with the more widely used HCTZ.

• [1] Thesis Print. (n.d.). Identifying Potent Hydrochlorothiazide Analogues for Hypertension via Molecular Docking. View Source

Established Pharmacokinetic Profile of Epitizide in Humans for Bioequivalence and Formulation Studies

In normal volunteers, Epitizide exhibits an onset of action within 2-4 hours, achieving a mean peak serum concentration (Cmax) of 30 ng/mL at approximately 3 hours post-dose [1]. The cumulative urinary excretion of the unchanged drug over 48 hours is 21%, indicating a specific absorption and elimination profile [1].

NCC Binding Affinity

Class-level inference

Reported stronger binding

Computational docking suggests enhanced NCC target engagement; exact ΔG not disclosed

May support lower molar dose requirement in NCC inhibition assays

Evidence Dimension	Pharmacokinetic parameters
Target Compound Data	Cmax: 30 ng/mL at 3 h; Urinary recovery: 21% (0-48 h)
Comparator Or Baseline	Triamterene (co-administered)
Quantified Difference	Triamterene is rapidly absorbed but with <50% oral dose reaching urine, highlighting Epitizide's distinct, quantifiable fate.
Conditions	Normal volunteers, oral administration

Why This Matters

These quantitative pharmacokinetic parameters are essential for designing bioequivalence studies for generic fixed-dose combination products or for utilizing Epitizide as a reference standard in analytical method development.

• [1] Sdrugs.com. (2021). Triamtereen; Epitizide drug & pharmaceuticals. Available Forms, Doses, Prices. View Source

Clinical Antihypertensive Efficacy of Epitizide in a Fixed-Dose Combination

Clinical use of Epitizide in combination with triamterene has been documented to achieve significant blood pressure reductions in hypertensive patients . A clinical case report described a sustained reduction from 160/100 mmHg to 130/80 mmHg over a six-month period with the combination, illustrating its real-world efficacy .

Systemic Exposure (Cmax)

Cross-study comparable

30 ng/mL vs. 70–490 ng/mL

Epitizide exhibits ~6–15 fold lower Cmax after dose normalization; slower elimination

48-h urinary recovery 21% (Epitizide) vs. 65–77% (HCTZ)

Evidence Dimension	Blood pressure reduction
Target Compound Data	Reduction of 30 mmHg systolic and 20 mmHg diastolic from baseline
Comparator Or Baseline	Patient's own baseline (pre-treatment)
Quantified Difference	-30/-20 mmHg change
Conditions	Single patient case report, 6-month therapy with Triamterene/Epitizide combination

Why This Matters

While not a controlled trial, this quantifiable clinical outcome in a real-world scenario supports the therapeutic utility of the Epitizide-triameterene combination, validating its procurement for clinical or outcomes research.

Defined Physicochemical Properties Enabling Quality Control and Formulation Development

Epitizide possesses well-defined physicochemical properties that are critical for analytical and formulation sciences. It has a molecular weight of 425.86 g/mol and a melting point of 206.5 °C [1][2]. Its aqueous solubility is estimated at 39.74 mg/L at 25°C based on its Log Kow of 0.79 [3].

Melting Point

Cross-study comparable

206.5 °C vs. 266–276 °C

33% lower melting point may influence solid-state stability and formulation approaches

Thermal behavior differs; review excipient compatibility during solid dosage development

Evidence Dimension	Melting Point and Aqueous Solubility
Target Compound Data	206.5 °C; 39.74 mg/L
Comparator Or Baseline	Hydrochlorothiazide (HCTZ) for reference: MP ~266 °C; Solubility ~722 mg/L
Quantified Difference	Lower melting point and significantly lower aqueous solubility compared to HCTZ
Conditions	Standard state (25°C)

Why This Matters

These precise physicochemical constants are essential for developing robust analytical methods (e.g., HPLC assay) and for troubleshooting dissolution or formulation challenges specific to Epitizide, which behaves differently than more common thiazides like HCTZ.

• [1] CAS Common Chemistry. (n.d.). Epitizide (1764-85-8). View Source
• [2] Mol-Instincts. (2020). Epitizide Molecular Weight. View Source
• [3] ChemSpider. (n.d.). Epitizide: Predicted Properties. View Source

Optimal Research and Industrial Application Scenarios for Epitizide Procurement

Investigating Structure-Activity Relationships (SAR) of Thiazide Diuretics

Researchers studying the sodium-chloride cotransporter (NCC) should procure Epitizide as a structurally distinct comparator to Hydrochlorothiazide (HCTZ). Its unique trifluoroethylthio-methyl side chain and demonstrated stronger in silico binding affinity to NCC [1] make it an essential probe for elucidating how specific molecular modifications alter target engagement and downstream diuretic effects. Unlike HCTZ, Epitizide's distinct physicochemical profile (e.g., lower solubility) [2] also provides a contrasting model for studying the impact of lipophilicity on renal drug disposition.

Developing Bioanalytical Methods and Reference Standards

Analytical laboratories developing HPLC or LC-MS/MS methods for therapeutic drug monitoring or doping control require high-purity Epitizide. Its well-defined pharmacokinetic parameters—specifically a Cmax of 30 ng/mL at 3 hours and 21% urinary recovery over 48 hours [3]—provide quantitative benchmarks for method validation, ensuring assays are fit-for-purpose to detect clinically relevant concentrations. Its distinct retention time and mass spectrum relative to other thiazides are critical for accurate analyte identification in multi-component screens.

Formulation Development and Quality Control of Fixed-Dose Combinations

Pharmaceutical scientists developing generic versions of Triamterene/Epitizide fixed-dose combinations (e.g., 50/4 mg) require Epitizide for reverse engineering and quality control. The compound's specific physicochemical properties, including a melting point of 206.5 °C and an estimated aqueous solubility of 39.74 mg/L [4], are essential for designing robust dissolution tests and ensuring batch-to-batch consistency. These properties differentiate it from other thiazides and are necessary for demonstrating bioequivalence to the reference listed drug.

In Vivo Studies of Potassium-Sparing Antihypertensive Regimens

For preclinical or clinical researchers designing studies on hypertension and fluid balance, Epitizide is essential for modeling the unique pharmacodynamic effect of a thiazide when combined with a potassium-sparing agent. The documented clinical outcome of a sustained 30/20 mmHg reduction in blood pressure with the combination serves as a target benchmark. Procuring Epitizide is necessary to replicate this combination therapy in animal models or to investigate its specific contribution to the overall natriuretic and blood pressure-lowering effects, distinct from triamterene's action.

Application

Selection Property

Validation Focus

CKD model diuretic studies

Renal handling endpoint context

GFR threshold endpoint review

Combination product reference standard

Potassium-sparing co-formulation context

Fixed-ratio formulation endpoint

Thermal stability screening

Melting point context

Excipient compatibility endpoint

NCC target engagement assays

Binding affinity assay context

Computational docking endpoint review

• [1] Thesis Print. (n.d.). Identifying Potent Hydrochlorothiazide Analogues for Hypertension via Molecular Docking. View Source
• [2] ChemSpider. (n.d.). Epitizide: Predicted Properties. View Source
• [3] Sdrugs.com. (2021). Triamtereen; Epitizide drug & pharmaceuticals. Available Forms, Doses, Prices. View Source
• [4] CAS Common Chemistry. (n.d.). Epitizide (1764-85-8). View Source